Cas no 1805577-53-0 (4-Bromo-2-cyano-3-(hydroxymethyl)phenylacetic acid)

• Product Name: 4-Bromo-2-cyano-3-(hydroxymethyl)phenylacetic acid
• CAS No: 1805577-53-0
• MF: C₁₀H₈BrNO₃
• MW: 270.07942199707
• CID: 4963438
• Update Time: 2025-09-28

4-Bromo-2-cyano-3-(hydroxymethyl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-cyano-3-(hydroxymethyl)phenylacetic acid

• Inchi： 1S/C10H8BrNO3/c11-9-2-1-6(3-10(14)15)7(4-12)8(9)5-13/h1-2,13H,3,5H2,(H,14,15)
• InChI Key： LMZXDGQAAKWAQG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(CC(=O)O)=C(C#N)C=1CO

Computed Properties

• Exact Mass: 268.96876 g/mol
• Monoisotopic Mass: 268.96876 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 81.3
• Molecular Weight: 270.08

Additional information on 4-Bromo-2-cyano-3-(hydroxymethyl)phenylacetic acid

4-Bromo-2-cyano-3-(hydroxymethyl)phenylacetic Acid (CAS No: 1805577-53-0)

4-Bromo-2-cyano-3-(hydroxymethyl)phenylacetic acid, also known by its CAS number 1805577-53-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a bromine atom, a cyano group, and a hydroxymethyl group attached to a phenyl ring, further connected to an acetic acid moiety. The combination of these functional groups makes it a versatile molecule with potential applications in drug discovery and materials science.

The synthesis of 4-Bromo-2-cyano-3-(hydroxymethyl)phenylacetic acid involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve the desired stereochemistry and purity. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for its production. For instance, researchers have explored the use of transition metal catalysts to facilitate the coupling reactions necessary for constructing the phenyl ring with the various substituents.

In terms of pharmacological applications, this compound has shown promise in preclinical studies as a potential lead molecule for drug development. Its ability to modulate specific biological targets, such as kinases or receptors, has been investigated in various disease models. For example, studies have demonstrated its potential as an anti-inflammatory agent by inhibiting key enzymes involved in inflammatory pathways. Additionally, its hydroxymethyl group may confer antioxidant properties, making it a candidate for combating oxidative stress-related disorders.

The structural versatility of 4-Bromo-2-cyano-3-(hydroxymethyl)phenylacetic acid also lends itself to applications in materials science. Its ability to form hydrogen bonds and participate in π-interactions makes it a suitable candidate for designing self-assembled monolayers or supramolecular structures. Recent research has explored its use as a building block for creating stimuli-responsive materials, which can change their properties in response to external stimuli such as light or temperature.

From an analytical standpoint, the characterization of this compound typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide insights into its molecular structure, purity, and crystalline properties. For instance, high-resolution mass spectrometry has been instrumental in confirming the molecular formula and identifying any impurities present in the synthesized product.

In conclusion, 4-Bromo-2-cyano-3-(hydroxymethyl)phenylacetic acid (CAS No: 1805577-53-0) is a multifaceted compound with diverse applications across chemistry and biology. Its unique structure and functional groups make it a valuable tool for researchers in developing new drugs and advanced materials. As ongoing studies continue to uncover its potential, this compound is poised to play an increasingly important role in both academic research and industrial applications.